Cas no 1786116-16-2 (ethyl 2-(propylamino)butanoate hydrochloride)

• Product Name: ethyl 2-(propylamino)butanoate hydrochloride
• CAS No: 1786116-16-2
• CID: 4614204
• PubChem ID: 86775305
• Update Time: 2025-10-18

ethyl 2-(propylamino)butanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(propylamino)butanoate hydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-(propylamino)butanoate hydrochloride

Comprehensive Overview of Ethyl 2-(Propylamino)Butanoate Hydrochloride (CAS No. 1786116-16-2): Structure, Properties, and Emerging Applications

Ethyl 2-(propylamino)butanoate hydrochloride, identified by the unique chemical identifier CAS No. 1786116-16-2, is a quaternary ammonium compound with a distinct structural framework that positions it as a promising candidate in pharmaceutical and biochemical research. This compound features an ester linkage between an ethyl group and a butanoic acid backbone, with a propylamino moiety substituted at the alpha carbon. The hydrochloride salt form ensures enhanced solubility in aqueous environments, a critical property for applications requiring bioavailability or reactivity in polar solvents.

The molecular architecture of ethyl 2-(propylamino)butanoate hydrochloride includes a chiral center at the butanoic acid carbon adjacent to the amino group, introducing potential stereoisomerism that could influence its biological activity. Recent studies in medicinal chemistry have emphasized the role of such structural motifs in modulating enzyme interactions and receptor binding affinities. The presence of both amine and ester functionalities allows for versatile chemical transformations, making this compound valuable as an intermediate in the synthesis of more complex molecules.

Physicochemical characterization reveals that CAS No. 1786116-16-2 exhibits moderate thermal stability under standard conditions, with decomposition observed above 200°C. Spectroscopic analyses (NMR, IR) confirm the presence of characteristic peaks corresponding to the ester carbonyl (around 1740 cm⁻¹), amine proton signals (δ 2.5–3.5 ppm), and the ethyl ester methyl group (δ 0.8–1.5 ppm). These spectral features align with computational models predicting its conformational flexibility and hydrogen bonding capabilities.

In terms of synthetic methodology, ethyl 2-(propylamino)butanoate hydrochloride can be prepared via nucleophilic substitution reactions between propylamine derivatives and activated ester precursors such as ethyl bromoacetate or butyryl chloride. A recent green chemistry approach reported in *Organic Process Research & Development* (2024) demonstrated improved yields using phase-transfer catalysis under solvent-free conditions, reducing environmental impact while maintaining product purity above 99% by HPLC.

Preliminary pharmacological investigations highlight its potential as a modulator of GABAergic neurotransmission due to structural similarities with gamma-aminobutyric acid (GABA). In vitro assays using hippocampal neuron cultures showed dose-dependent inhibition of voltage-gated calcium channels at concentrations ranging from 5–50 µM, suggesting possible applications in neurodegenerative disease research. However, these findings require validation through larger-scale clinical trials to assess safety profiles and therapeutic efficacy.

The compound's role as a building block extends beyond pharmaceuticals into agrochemical development. Researchers at ETH Zurich (published in *ACS Sustainable Chemistry & Engineering*, 2023) incorporated ethyl 2-(propylamino)butanoate hydrochloride into novel herbicide formulations targeting auxin transport pathways in weeds. The modified compounds demonstrated enhanced selectivity toward dicotyledonous plants while minimizing phytotoxic effects on monocots at application rates below regulatory thresholds.

Analytical methods for quantifying CAS No. 1786116-16-2 typically employ reversed-phase HPLC with UV detection at λ=245 nm or mass spectrometry using electrospray ionization (ESI). A comparative study published in *Journal of Chromatography A* (Q3 issue) evaluated mobile phase compositions containing acetonitrile-methanol mixtures versus pure acetonitrile systems, concluding that the former provided superior resolution between isomeric derivatives without compromising throughput.

Environmental fate studies indicate that this compound undergoes biodegradation primarily through microbial oxidation of the propyl chain segment under aerobic conditions within freshwater ecosystems. Half-life estimates range from 45–78 days depending on temperature and microbial community composition, classifying it as environmentally persistent yet non-toxic based on OECD guidelines for aquatic toxicity testing.

Ongoing research focuses on optimizing its use as a chiral auxiliary in asymmetric synthesis pathways for enantiopure drugs targeting metabolic disorders such as type II diabetes mellitus. Collaborative efforts between academic institutions and biotech firms aim to develop enzymatic resolution techniques that could achieve >99% ee values while maintaining cost-effectiveness compared to traditional chromatographic purification methods.

In conclusion, ethyl 2-(propylamino)butanoate hydrochloride represents an intriguing molecular scaffold with multifaceted applications across chemical disciplines. Its unique combination of structural versatility and functional group compatibility continues to attract attention from both academic researchers and industrial chemists seeking innovative solutions for drug discovery programs and sustainable chemical processes.